Cas no 2228909-89-3 (5-(2-amino-1,1-difluoropropan-2-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(2-amino-1,1-difluoropropan-2-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2228909-89-3
• MF: C₉H₁₅F₂N₃S
• MW: 235.297307252884
• CID: 6170426
• PubChem ID: 165713709
• Update Time: 2025-06-14

5-(2-amino-1,1-difluoropropan-2-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1,1-difluoropropan-2-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• EN300-1952675
• 2228909-89-3

• Inchi： 1S/C9H15F2N3S/c1-5-6(9(2,12)7(10)11)15-8(13-5)14(3)4/h7H,12H2,1-4H3
• InChI Key： VYXWCIZWWVEVII-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1C(C)(C(F)F)N

Computed Properties

• Exact Mass: 235.09547499g/mol
• Monoisotopic Mass: 235.09547499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(2-amino-1,1-difluoropropan-2-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine

Comprehensive Overview of 5-(2-amino-1,1-difluoropropan-2-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228909-89-3)

The compound 5-(2-amino-1,1-difluoropropan-2-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228909-89-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the difluoropropan-2-yl moiety and the thiazol-2-amine core, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting precision medicine and personalized therapies.

In recent years, the demand for novel small-molecule drugs with improved efficacy and reduced side effects has surged. This compound's amino-difluoropropyl group enhances its metabolic stability, a critical factor in drug development. Its thiazole ring, a common pharmacophore, contributes to its ability to interact with biological targets, making it relevant to studies on cancer therapeutics and neurodegenerative diseases. These attributes have led to increased searches for "thiazole derivatives in drug design" and "fluorinated compounds in pharmaceuticals" across academic and industry platforms.

The synthesis of CAS No. 2228909-89-3 involves multi-step organic reactions, often starting from 2-amino-1,1-difluoropropane derivatives. Its N,N,4-trimethyl substitution pattern is crucial for optimizing bioavailability and blood-brain barrier penetration, topics frequently explored in ADME studies. Given the rising interest in AI-driven drug discovery, this compound's structural data is often used to train machine learning models for predicting molecular properties or binding affinities.

From an industrial perspective, 5-(2-amino-1,1-difluoropropan-2-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine is classified as a high-value intermediate in the synthesis of more complex bioactive molecules. Its scalable production and regulatory compliance are key considerations for manufacturers, as reflected in search queries like "GMP synthesis of thiazole amines." Additionally, its patent landscape is closely monitored due to potential applications in orphan drugs or rare disease treatments.

Environmental and safety profiles of this compound are also under scrutiny, with researchers investigating its green chemistry alternatives and biodegradability. These aspects resonate with the growing emphasis on sustainable pharmaceuticals, a hot topic in both academic publications and industry conferences. Analytical methods such as HPLC purity testing and LC-MS characterization are routinely employed to ensure quality, addressing common search terms like "analytical validation of fluorinated thiazoles."

In summary, CAS No. 2228909-89-3 represents a versatile scaffold with broad implications for modern pharmacological research. Its combination of fluorine chemistry and heterocyclic design positions it at the intersection of several cutting-edge disciplines, from computational chemistry to translational medicine. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and molecular innovation.